N-(4-chloro-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide

• Molecular Formula: C21H14ClN3O4
• Molecular Weight: 407.8 g/mol
• IUPAC Name: N-[4-chloro-3-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• InChI: InChI=1S/C21H14ClN3O4/c22-15-5-4-13(11-14(15)21-25-19-17(29-21)2-1-7-23-19)24-20(26)12-3-6-16-18(10-12)28-9-8-27-16/h1-7,10-11H,8-9H2,(H,24,26)
• InChI Key: IAURMDLEPFEPOB-UHFFFAOYSA-N
• SMILES: C1COC2=C(O1)C=CC(=C2)C(=O)NC3=CC(=C(C=C3)Cl)C4=NC5=C(O4)C=CC=N5

Description

N-(4-chloro-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide, also known as GSK3β inhibitor, is a chemical compound that has gained much attention in scientific research due to its potential in treating various diseases.

Mechanism of Action

N-(4-chloro-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide binds to the ATP-binding site of this compoundβ and inhibits its activity. This leads to the activation of various signaling pathways such as the Wnt/β-catenin pathway, which plays a crucial role in the regulation of cell proliferation and differentiation.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to increase the levels of β-catenin, which is a key protein involved in the Wnt/β-catenin pathway. This leads to the activation of various downstream targets such as cyclin D1, which is involved in cell cycle regulation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(4-chloro-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide in lab experiments is its potency as a this compoundβ inhibitor. This makes it a useful tool for studying the role of this compoundβ in various cellular processes. However, one of the limitations of using this compound is its potential toxicity, which can affect the accuracy of the results obtained.

Future Directions

There are several future directions for the research and development of N-(4-chloro-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide. One of the potential applications is in the treatment of Alzheimer's disease, where it has been shown to improve cognitive function in animal models. Another potential application is in cancer therapy, where it has been shown to inhibit the growth of cancer cells.
Conclusion:
This compound is a chemical compound with potential applications in treating various diseases. Its potency as a this compoundβ inhibitor makes it a useful tool for studying the role of this compoundβ in cellular processes. However, its potential toxicity should be taken into consideration when using it in lab experiments. Further research and development of this compound can lead to new treatments for diseases such as Alzheimer's and cancer.

Synthesis Methods

The synthesis of N-(4-chloro-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide involves a series of chemical reactions. The first step is the synthesis of 2-chloro-5-nitrobenzoic acid, followed by the synthesis of 2-bromo-4-chloro-5-nitrobenzoic acid. The next step involves the synthesis of 4-chloro-3-nitropyridine, which is then reacted with 2-bromo-4-chloro-5-nitrobenzoic acid to form 4-chloro-3-[2-bromo-4-chloro-5-nitrophenyl]pyridine.
The final step involves the reaction of 4-chloro-3-[2-bromo-4-chloro-5-nitrophenyl]pyridine with 2-amino-5-chlorobenzoxazole to form this compound.

Scientific Research Applications

N-(4-chloro-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide has been widely studied for its potential in treating various diseases such as Alzheimer's disease, bipolar disorder, and cancer. It has been found to be a potent inhibitor of glycogen synthase kinase 3 beta (this compoundβ), which is a key enzyme involved in the regulation of various cellular processes such as cell proliferation, differentiation, and apoptosis.